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Compound of Interest

Compound Name: 3-Chlorobutanal

Cat. No.: B14413697

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available information, including detailed experimental protocols and
gquantitative data specifically for 3-chlorobutanal, is limited. This guide provides a
comprehensive overview based on available data, general principles of organic chemistry, and
predicted properties. Researchers should exercise caution and validate all procedures in a
controlled laboratory setting.

Introduction

3-Chlorobutanal, also known as 3-chlorobutyraldehyde, is a bifunctional organic molecule with
the chemical formula C4H7CIO.[1][2] Its structure incorporates both an aldehyde functional
group and a secondary alkyl chloride, making it a potentially versatile, yet likely reactive and
unstable, intermediate in organic synthesis. The presence of these two reactive sites allows for
a range of chemical transformations, offering pathways to more complex molecules. However,
the scarcity of literature specifically detailing its use suggests that it may be generated and
used in situ rather than being isolated as a stable starting material.

This guide aims to provide a thorough understanding of 3-chlorobutanal's chemical properties,
potential synthetic routes, and its applications as a chemical intermediate.

Chemical and Physical Properties
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A summary of the known and predicted properties of 3-chlorobutanal is presented in the table

below.
Property Value Reference
Molecular Formula C4H-CIO [1112]
Molecular Weight 106.55 g/mol [1][2]
IUPAC Name 3-chlorobutanal [1]
CAS Number 81608-88-0 [11[2]
Canonical SMILES CC(CC=0)Cl [2]
XLogP3 0.7 (2]
Hydrogen Bond Donor Count 0 [2]
Hydrogen Bond Acceptor
C)c;untg p ! 2l
Rotatable Bond Count 2 [2]
Exact Mass 106.0185425 Da [2]

Synthesis of 3-Chlorobutanal

While specific, high-yield synthetic protocols for the isolation of 3-chlorobutanal are not readily
found in the literature, a plausible method for its preparation is the oxidation of 3-chloro-1-
butanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Chlorobutanal as a Chemical Intermediate: An In-
depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14413697#use-of-3-chlorobutanal-as-a-chemical-
intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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